Cas no 119718-89-7 (Benzeneacetonitrile, a-(acetyloxy)-, (aR)-)

• Product Name: Benzeneacetonitrile, a-(acetyloxy)-, (aR)-
• CAS No: 119718-89-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00191699
• CID: 133112
• PubChem ID: 329747153
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(acetyloxy)-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(acetyloxy)-, (aR)-
• (R)-(+)-ALPHA-ACETOXYPHENYLACETONITRILE
• (R)-(+)-α-Acetoxyphenylacetonitrile
• [(R)-cyano(phenyl)methyl] acetate
• D-MANDELONITRILE ACETATE
• O-ACETYL-D-MANDELONITRILE
• (r)-α-cyanobenzyl acetate
• (R)-ALPHA-CYANOBENZYL ACETATE
• (R)-ALPHA-ACETOXYPHENYLACETONITRILE
• (R)-α-Cyanobenzyl acetate, O-Acetyl-D-mandelonitrile
• 119718-89-7
• Benzeneacetonitrile, alpha-(acetyloxy)-, (alphaR)-
• r(-)-O-acetylmandelonitrile
• DTXSID70452951
• J-004183
• (R)-alpha-Acetoxyphenylacetonitrile, >=97.0% (sum of enantiomers, GC)
• (R)-Cyano(phenyl)methyl acetate
• (R)- alpha -Acetoxyphenylacetonitrile
• AKOS015913202
• 621-297-9

• MDL： MFCD00191699
• Inchi： 1S/C10H9NO2/c1-8(12)13-10(7-11)9-5-3-2-4-6-9/h2-6,10H,1H3/t10-/m0/s1
• InChI Key： MUXDFYRMYMEGCM-JTQLQIEISA-N
• SMILES： O(C(C)=O)[C@@H](C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.115 g/mL at 20 °C(lit.)
• Boiling Point: 268 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.506
• PSA: 50.09000
• LogP: 1.81438
• Solubility: Not determined
• Optical Activity: [α]20/D +8.0±0.5°, c = 10% in chloroform

Benzeneacetonitrile, a-(acetyloxy)-, (aR)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls